molecular formula C11H11NO4 B3043822 4-Ethyl-3-oxo-1,4-benzoxazine-6-carboxylic acid CAS No. 932545-13-6

4-Ethyl-3-oxo-1,4-benzoxazine-6-carboxylic acid

Cat. No. B3043822
CAS RN: 932545-13-6
M. Wt: 221.21 g/mol
InChI Key: KNGVMGNKUPHFEE-UHFFFAOYSA-N
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Description

“4-Ethyl-3-oxo-1,4-benzoxazine-6-carboxylic acid” is a chemical compound with the empirical formula C9H7NO4 . It is a solid substance . The compound is part of a collection of unique chemicals provided by Sigma-Aldrich .


Synthesis Analysis

The synthesis of similar compounds, such as 3,4-dihydro-4-oxo-2H-1,3-benzoxazine-carboxylic acids, has been reported to result from the hydrogen carbonate hydrolysis of their corresponding esters, which were prepared by condensation of salicylamide with various aldehydes and ketones .


Molecular Structure Analysis

The molecular structure of “4-Ethyl-3-oxo-1,4-benzoxazine-6-carboxylic acid” is represented by the SMILES string OC(=O)c1ccc2OCC(=O)Nc2c1 . The molecular weight of the compound is 193.16 .


Physical And Chemical Properties Analysis

“4-Ethyl-3-oxo-1,4-benzoxazine-6-carboxylic acid” is a solid substance . The compound has a molecular weight of 193.16 . Its molecular structure is represented by the SMILES string OC(=O)c1ccc2OCC(=O)Nc2c1 .

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), indicating that it may be harmful if swallowed . It is also classified as non-combustible solids .

Future Directions

The development of new synthetic methods for the preparation of derivatives of 4-oxo-1,4-dihydropyridine-3-carboxylic acid, which “4-Ethyl-3-oxo-1,4-benzoxazine-6-carboxylic acid” is a derivative of, is a relevant area of research . These compounds are present in many drugs and have specific characteristics that make them useful in drug development .

properties

IUPAC Name

4-ethyl-3-oxo-1,4-benzoxazine-6-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H11NO4/c1-2-12-8-5-7(11(14)15)3-4-9(8)16-6-10(12)13/h3-5H,2,6H2,1H3,(H,14,15)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KNGVMGNKUPHFEE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=O)COC2=C1C=C(C=C2)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H11NO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

221.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Ethyl-3,4-dihydro-3-oxo-2H-1,4-benzoxazine-6-carboxylic acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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